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Compound of Interest
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Cat. No.: B1684509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide detailed protocols for the preparation, storage, and handling of

Indoximod solutions for laboratory use. Indoximod is an immunometabolic agent that acts as

an inhibitor of the indoleamine 2,3-dioxygenase (IDO) pathway.[1][2] Proper preparation and

storage of Indoximod solutions are critical for ensuring experimental reproducibility and

accuracy. This document outlines the solubility of Indoximod in various solvents, provides

step-by-step protocols for preparing stock and working solutions for both in vitro and in vivo

applications, and offers guidelines for long-term storage and stability. Additionally, it includes a

summary of Indoximod's mechanism of action and relevant signaling pathways.

Properties of Indoximod
Molecular Formula: C₁₂H₁₄N₂O₂

Molecular Weight: 218.25 g/mol [3]

Appearance: White to off-white solid[2]

Synonyms: 1-Methyl-D-tryptophan, NLG-8189, 1-MT[3]
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Indoximod is characterized by its poor solubility in many common laboratory solvents.[3] The

solubility can be significantly influenced by factors such as the choice of solvent, pH,

temperature, and the use of physical methods like sonication and warming. It is crucial to use

fresh, anhydrous solvents, particularly with DMSO, as absorbed moisture can reduce solubility.

[2][3]

Table 1: Solubility of Indoximod in Common Solvents

Solvent Concentration Conditions

0.5 M NaOH 66.67 mg/mL (305.46 mM) Requires sonication.[2]

0.1 M NaOH 11 mg/mL -

0.1 M NaOH 10 mg/mL (45.82 mM) Sonication is recommended.[4]

Water 5 mg/mL (22.91 mM)
Requires sonication and pH

adjustment to 2 with HCl.[2]

≥1.12 mg/mL
Requires gentle warming and

sonication.[5]

DMSO 1 mg/mL (4.58 mM)
Use of fresh, non-hygroscopic

DMSO is critical.[3]

0.55 mg/mL (2.52 mM)
Requires sonication and

warming.[2]

5% TFA 3.02 mg/mL -

Ethanol Insoluble -

Note: Solubility data is compiled from multiple sources and may exhibit batch-to-batch

variations.

Storage and Stability
Proper storage is essential to maintain the integrity of Indoximod.

Table 2: Recommended Storage Conditions
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Form
Storage
Temperature

Duration Notes

Powder -20°C 3 years[2][3][4] Protect from light.

4°C 2 years[2] -

In Solvent -80°C 1 to 2 years[2][3][4]

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C 1 month to 1 year[2][3] Protect from light.[6]

Experimental Protocols
Preparation of Stock Solutions for In Vitro Use
This protocol describes the preparation of a 10 mM stock solution in DMSO. Due to limited

solubility, careful technique is required.

Materials:

Indoximod powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block set to 37°C

Ultrasonic bath

Procedure:

Equilibrate Indoximod powder to room temperature before opening the vial.

Weigh the desired amount of Indoximod powder in a sterile tube.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.medchemexpress.com/Indoximod.html
https://www.selleckchem.com/products/indoximod-nlg-8189.html
https://www.targetmol.com/compound/%28s%29-indoximod
https://www.medchemexpress.com/Indoximod.html
https://www.medchemexpress.com/Indoximod.html
https://www.selleckchem.com/products/indoximod-nlg-8189.html
https://www.targetmol.com/compound/%28s%29-indoximod
https://www.medchemexpress.com/Indoximod.html
https://www.selleckchem.com/products/indoximod-nlg-8189.html
https://www.medchemexpress.com/rac-indoximod.html
https://www.benchchem.com/product/b1684509?utm_src=pdf-body
https://www.benchchem.com/product/b1684509?utm_src=pdf-body
https://www.benchchem.com/product/b1684509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the appropriate volume of fresh, anhydrous DMSO to achieve the target concentration

(e.g., for 10 mM, add 458.1 µL of DMSO per 1 mg of Indoximod).

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, warm the solution at 37°C for 10 minutes.[5]

Following warming, place the tube in an ultrasonic bath for 15-30 minutes, or until the

solution is clear.[2][5]

Once completely dissolved, aliquot the stock solution into single-use volumes in sterile

tubes.

Store the aliquots at -80°C for long-term storage or -20°C for shorter-term use.[2][3]

Preparation of Working Solutions for Cell-Based Assays
Procedure:

Thaw a single-use aliquot of the Indoximod stock solution at room temperature.

Further dilute the stock solution with the appropriate cell culture medium to the desired final

concentration.

Mix thoroughly by gentle inversion or pipetting.

Use the freshly prepared working solution immediately. Do not store diluted working solutions

in culture medium.

Preparation of Formulation for In Vivo Use
This protocol provides a method for preparing an Indoximod formulation suitable for oral

administration (p.o.) in animal models.[3]

Materials:

Indoximod powder

DMSO
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PEG300

Tween 80

Sterile water (ddH₂O) or saline

Procedure for a 1 mg/mL solution:

Prepare a 2 mg/mL stock solution of Indoximod in fresh DMSO, using warming and

sonication as needed to ensure complete dissolution.

In a sterile tube, combine the following in order, ensuring the solution is clear after each

addition:

50 µL of the 2 mg/mL Indoximod stock solution in DMSO.

300 µL of PEG300. Mix until clear.

50 µL of Tween 80. Mix until clear.

600 µL of sterile water (ddH₂O). Mix until a clear solution is formed.

This yields a final formulation of 5% DMSO, 30% PEG300, 5% Tween 80, and 60% ddH₂O

with an Indoximod concentration of 0.1 mg/mL.[3][7]

This formulation should be prepared fresh and used immediately for optimal results.[3][7]

Mechanism of Action and Signaling Pathways
Indoximod is an inhibitor of the IDO pathway, which is involved in tumor-mediated immune

suppression.[1] Tryptophan catabolism by IDO leads to a depletion of tryptophan and the

production of kynurenine, which suppresses T-cell function. Indoximod, a tryptophan mimetic,

counteracts this by creating a tryptophan sufficiency signal that reactivates the mTOR pathway

in T cells, promoting their proliferation and function.[8][9] Additionally, Indoximod can modulate

the differentiation of CD4+ T cells via the aryl hydrocarbon receptor (AhR), favoring the

development of helper T cells over regulatory T cells.[8][9]
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Workflow for Preparation of Indoximod Solutions
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Caption: Workflow for Indoximod Solution Preparation.
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Caption: Indoximod's Mechanism of Action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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